Cas no 26786-36-7 (Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate)
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 3-HYDROXYBICYCLO[3.1.0]HEXANE-6-CARBOXYLATE
- Bicyclo[3.1.0]hexane-6-carboxylicacid,3-hydroxy-,ethylester
- SY028115
- MFCD26407210
- Bicyclo[3.1.0]hexane-6-carboxylic acid, 3-hydroxy-, ethyl ester
- BBA78636
- ETHYL REL-(1R,3R,5S,6S)-3-HYDROXYBICYCLO[3.1.0]HEXANE-6-CARBOXYLATE
- DTXSID201176333
- AKOS027252732
- SCHEMBL2015373
- CS-0099919
- EN300-7421034
- ethyl3-hydroxybicyclo[3.1.0]hexane-6-carboxylate
- AS-42389
- 26786-36-7
- Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate
-
- MDL: MFCD26407210
- Inchi: 1S/C9H14O3/c1-2-12-9(11)8-6-3-5(10)4-7(6)8/h5-8,10H,2-4H2,1H3
- InChI Key: UJQGBLCKEKGWPH-UHFFFAOYSA-N
- SMILES: OC1CC2C(C(=O)OCC)C2C1
Computed Properties
- Exact Mass: 170.094294304g/mol
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 0.6
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM321748-1g |
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate |
26786-36-7 | 95% | 1g |
$406 | 2021-06-15 | |
| Chemenu | CM321748-5g |
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate |
26786-36-7 | 95% | 5g |
$1346 | 2021-06-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RR188-50mg |
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate |
26786-36-7 | 95+% | 50mg |
619.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RR188-200mg |
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate |
26786-36-7 | 95+% | 200mg |
1549.0CNY | 2021-07-10 | |
| Chemenu | CM321748-1g |
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate |
26786-36-7 | 95% | 1g |
$1008 | 2024-07-28 | |
| Chemenu | CM321748-5g |
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate |
26786-36-7 | 95% | 5g |
$1346 | 2022-09-01 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD01623-10g |
ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate |
26786-36-7 | 95% | 10g |
$1791 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X10095-100mg |
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate |
26786-36-7 | 95% | 100mg |
¥872.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X10095-250mg |
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate |
26786-36-7 | 95% | 250mg |
¥1686.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X10095-1g |
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate |
26786-36-7 | 95% | 1g |
¥5056.0 | 2024-07-18 |
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate (CAS No. 26786-36-7): A Comprehensive Overview
Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate (CAS No. 26786-36-7) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both hydroxyl and carboxyl functional groups makes it a versatile intermediate for various chemical transformations, offering researchers a valuable tool for constructing complex molecular architectures.
The chemical structure of Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate consists of a bicyclo[3.1.0]hexane core substituted with a hydroxyl group at the 3-position and a carboxylate ester at the 6-position. This specific arrangement imparts unique reactivity and stability, making it an attractive candidate for further functionalization. The compound's rigid bicyclic framework provides a stable scaffold for the introduction of additional functional groups, which can be tailored to meet specific pharmacological requirements.
In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The bicyclo[3.1.0]hexane motif, as seen in Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate, has emerged as a promising structure due to its ability to mimic natural products and exhibit favorable pharmacokinetic properties. Studies have shown that compounds with this scaffold can interact with biological targets in unique ways, potentially leading to the discovery of new therapeutic agents.
One of the most compelling aspects of Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate is its utility as a building block in synthetic chemistry. The hydroxyl and ester functionalities provide multiple points of reaction, allowing for diverse chemical modifications such as etherification, acylation, and reduction reactions. These transformations enable the synthesis of more complex molecules, including those with potential therapeutic applications.
Recent research has highlighted the importance of stereochemistry in drug design, and the rigid framework of Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate offers excellent control over stereochemical outcomes during synthesis. This feature is particularly valuable in pharmaceutical research, where enantiopurity is often critical for drug efficacy and safety. The compound's ability to serve as a chiral center or scaffold for chiral auxiliaries makes it an invaluable asset in the quest for new medicines.
The pharmaceutical industry has been actively exploring novel compounds derived from natural product-inspired scaffolds like bicyclo[3.1.0]hexanes. Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate represents an example of how structural complexity can be leveraged to develop new therapeutic entities. Its unique structural features have prompted investigations into its potential as an intermediate for antiviral, anticancer, and anti-inflammatory agents.
The synthesis of Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate involves multi-step organic transformations that highlight its synthetic utility. Researchers have developed efficient synthetic routes that incorporate key functional groups while maintaining high yields and purity standards required for pharmaceutical applications. These methods often involve cyclization reactions followed by functional group interconversions, showcasing the compound's versatility as a synthetic intermediate.
The biological activity of derivatives of Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate has been extensively studied in recent years. Preclinical studies have demonstrated promising results in various disease models, suggesting potential therapeutic benefits for derivatives of this compound class.[1][2] These findings have spurred further interest in exploring its pharmacological profile and developing novel drug candidates based on its scaffold.
The industrial significance of Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate extends beyond academic research; it also holds promise for industrial applications in fine chemical synthesis and specialty chemical manufacturing.[3][4] Its unique structural features make it suitable for use in high-value chemical processes where structural complexity and reactivity are paramount.
In conclusion, Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate (CAS No.26786-36-7) is a multifaceted compound with significant potential in pharmaceutical research and synthetic chemistry.[5][6] Its unique structural features, coupled with its reactivity and synthetic versatility, make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials.
26786-36-7 (Ethyl 3-hydroxybicyclo[3.1.0]hexane-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)